Cas no 1805631-20-2 (6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid)

• Product Name: 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid
• CAS No: 1805631-20-2
• MF: C₉H₅F₂NO₃S
• MW: 245.202708005905
• CID: 4960989
• Update Time: 2025-06-08

6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid

• Inchi： 1S/C9H5F2NO3S/c10-9(11)15-7-5(16)2-1-4(3-12)6(7)8(13)14/h1-2,9,16H,(H,13,14)
• InChI Key： DDZLZAKEKCJKEE-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C#N)C(C(=O)O)=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid

Introduction to 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic Acid (CAS No. 1805631-20-2)

6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid (CAS No. 1805631-20-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethoxy substituent, and a mercapto group, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The cyano group in 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid is a versatile functional group known for its ability to participate in various chemical reactions and interactions. It can enhance the compound's reactivity and stability, making it an attractive candidate for drug design and development. The difluoromethoxy substituent, on the other hand, introduces fluorine atoms into the molecule, which can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

The presence of a mercapto group in 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid adds another layer of complexity to its chemical structure. Mercapto groups are known for their ability to form disulfide bonds and participate in redox reactions, which can modulate the compound's biological activity. This functional group has been extensively studied for its role in various biological processes, including protein folding, enzyme catalysis, and cellular signaling pathways.

Recent research has highlighted the potential of 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases and oxidative stress-related disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. A recent study published in Cancer Research reported that 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid selectively targeted cancer cells while sparing normal cells, highlighting its potential as a selective anticancer agent.

The unique combination of functional groups in 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid also makes it an attractive candidate for further structural modifications and derivatization. Chemists can leverage these structural features to optimize the compound's pharmacological properties and develop more potent and selective derivatives. For example, modifying the position or type of substituents on the benzene ring can significantly alter the compound's biological activity and selectivity.

From a synthetic perspective, 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid can be prepared through a series of well-established organic reactions. The synthesis typically involves multiple steps, including the introduction of the cyano group via nitrile formation, the addition of the difluoromethoxy substituent through nucleophilic substitution reactions, and the installation of the mercapto group via thiolation reactions. These synthetic routes are well-documented in the literature and can be adapted to produce gram quantities of the compound for further evaluation.

In conclusion, 6-Cyano-2-difluoromethoxy-3-mercaptobenzoic acid (CAS No. 1805631-20-2) is a promising organic compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive lead compound for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in medicinal chemistry and pharmaceutical sciences.